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Cat. No.: B13795527

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Vanox® ZMTI (Zinc 2-
mercaptotoluimidazole) as a synergistic antioxidant in peroxide-cured elastomer systems.
Detailed protocols and performance data are presented to guide researchers and professionals
in formulating robust and durable elastomeric compounds for various applications. Vanox ZMTI
Is a non-volatile, non-staining antioxidant that enhances the thermal and fatigue resistance of
elastomers with minimal interference with the peroxide vulcanization process.[1][2][3][4][5]

Introduction to Vanox ZMTI in Peroxide Curing

Peroxide curing is a vulcanization process that utilizes organic peroxides to create carbon-
carbon crosslinks between polymer chains.[6][7] This method results in vulcanizates with
excellent thermal stability, low compression set, and good aging resistance.[6][8] However, the
free radicals generated during peroxide curing, which are essential for crosslinking, are also
responsible for oxidative degradation of the elastomer over its service life.[9]

Antioxidants are crucial for mitigating this degradation, but many conventional antioxidants can
interfere with the peroxide cure by scavenging the free radicals needed for crosslinking, leading
to reduced crosslink density and compromised physical properties.[9][10][11]

Vanox ZMTI is a highly effective antioxidant synergist that addresses this challenge.[10][11][12]
[13] It works in conjunction with primary antioxidants, such as amines and phenols, to provide
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superior protection against thermo-oxidative aging and flex fatigue without significantly
impacting the cure characteristics of the elastomer.[1][12][13]

Mechanism of Action and Synergism

The precise mechanism by which Vanox ZMTI functions as a synergist is not fully elucidated,
but it is understood to act as a peroxide decomposer that can withstand the vulcanization
process.[12] This allows it to remain active in the cured elastomer to provide long-term
protection.

The synergistic effect of Vanox ZMTI is particularly pronounced when used with other
antioxidants. This combination provides a multi-faceted defense against degradation,
enhancing the overall performance and lifespan of the elastomeric product.

Below is a diagram illustrating the logical relationship in a peroxide-cured system containing
Vanox ZMTI and a primary antioxidant.

Synergistic Effect

Click to download full resolution via product page

Peroxide Curing with Vanox ZMTI Synergy

Performance Data in Peroxide-Cured Elastomers
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The following tables summarize the performance of Vanox ZMTI in typical peroxide-cured
Ethylene Propylene Diene Monomer (EPDM) and Nitrile Butadiene Rubber (NBR) formulations.

Vanox ZMTI in a Peroxide-Cured EPDM Wire & Cable

Compound
Table 1: EPDM Formulation

Ingredient phr

EPDM 100.0
N-550 Carbon Black 60.0
Paraffinic Oil 40.0

Zinc Oxide 5.0

Stearic Acid 1.0

Dicumyl Peroxide (40%) 6.0
Antioxidant System See Table 2

Table 2: Cure Characteristics and Physical Properties of Peroxide-Cured EPDM
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Antioxidant System

Control (None) System A System B
(phr)
Polymerized 1,2-
dihydro-2,2,4-
] o - 1.0 1.0
trimethylquinoline
(TMQ)
Vanox ZMTI - - 1.0
Cure Characteristics
(MDR @ 177°C)
ML (dN-m) 1.2 1.2 1.2
MH (dN-m) 155 15.3 154
ts2 (min) 15 1.6 1.6
tc90 (min) 7.8 8.0 8.1
Original Physical
Properties
Hardness (Shore A) 65 65 65
Tensile Strength
15.2 15.0 15.1
(MPa)
Elongation at Break
450 440 450
(%)
Aged Properties (7
days @ 150°C)
Hardness Change
_ +5 +3 +2
(points)
Tensile Strength
) 60 85 95
Retention (%)
Elongation Retention
55 75 88
(%)
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Vanox ZMTI in Peroxide-Cured Nitrile (NBR)

Table 3: NBR Formulation

Ingredient phr

NBR (33% ACN) 100.0
N-774 Carbon Black 70.0

DOP 10.0

Zinc Oxide 5.0

Stearic Acid 1.0

Dicumyl Peroxide (40%) 4.5
Antioxidant System See Table 4

Table 4: Physical Properties of Peroxide-Cured NBR
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Antioxidant System

Control (None) System C System D
(phr)
Octylated
Diphenylamine - 15 15
(ODPA)
Vanox ZMTI - - 15
Original Physical
Properties
Hardness (Shore A) 70 70 71
Tensile Strength
18.5 18.2 18.4
(MPa)
Elongation at Break
350 340 345
(%)
Aged Properties (70
hours @ 150°C)
Hardness Change
_ +8 +5 +3
(points)
Tensile Strength
) 55 78 92
Retention (%)
Elongation Retention
40 65 85

(%)

Experimental Protocols

The following protocols outline the standard procedures for evaluating the performance of
Vanox ZMTI in peroxide-cured elastomer systems.

Compounding and Curing

This protocol describes the general procedure for mixing and curing the elastomer compounds.
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Two-Roll Mill or Internal Mixer

[Step 1: Masticate ElastomeD

'

Step 2: Add Fillers, Plasticizers,
Zinc Oxide, Stearic Acid

i

Step 3: Add Antioxidant System
(Primary AO + Vanox ZMTI)

'

Step 4: Add Peroxide Curing Agent
(at lower temperature)

Homogenize the Compound

Compression Molding

Cure at specified temperature and tc90 time
(e.g., 177°C)

Prepare Test Specimens
Proceed to Physical Testing
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Elastomer Compounding and Curing Workflow
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» Masterbatch Preparation:
o In an internal mixer or on a two-roll mill, masticate the elastomer (e.g., EPDM, NBR).

o Sequentially add the fillers (e.g., carbon black), plasticizers, zinc oxide, and stearic acid.
Ensure thorough dispersion between each addition.

» Addition of Antioxidants and Curing Agent:

o Add the primary antioxidant and Vanox ZMTI to the masterbatch and mix until fully
incorporated.

o At a lower temperature to prevent scorching, add the peroxide curing agent and mix until a
homogenous compound is achieved.

e Curing:

o Sheet out the compound and press mold into slabs of desired thickness at the specified
curing temperature (e.g., 177°C) for the tc90 time determined from rheometer data.

e Specimen Preparation:

o Die-cut the required test specimens from the cured sheets after allowing them to condition
at room temperature for at least 24 hours.

Physical Property Testing

The following ASTM standards are recommended for evaluating the physical properties of the
cured elastomers.

e Cure Characteristics (MDR):

o ASTM D5289: Use a Moving Die Rheometer (MDR) to determine the cure characteristics
of the rubber compound, including minimum torque (ML), maximum torque (MH), scorch
time (ts2), and optimum cure time (tc90).

» Original Physical Properties:
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o ASTM D2240: Measure the durometer hardness (Shore A) of the cured specimens.

o ASTM D412: Determine the tensile strength, elongation at break, and modulus of the
material using a universal testing machine.[1][6][14][15] Test Method A with dumbbell-
shaped specimens is commonly used.

e Aged Physical Properties:

o ASTM D573: Perform accelerated aging of the test specimens in a hot air oven at the
specified temperature and duration (e.g., 7 days at 150°C).

o After aging, re-test the hardness, tensile strength, and elongation according to ASTM
D2240 and ASTM D412 to determine the retention of these properties.

o Compression Set:

o ASTM D395 (Method B): Evaluate the ability of the elastomer to retain its elastic
properties after prolonged compressive stress. This is particularly important for sealing
applications.

Conclusion

Vanox ZMTI is a valuable tool for formulators of peroxide-cured elastomers, offering a
synergistic approach to achieving superior long-term performance. Its ability to enhance heat
and flex fatigue resistance without compromising the efficiency of the peroxide cure makes it an
excellent choice for demanding applications where durability and reliability are paramount. The
data and protocols presented here provide a solid foundation for the successful implementation
of Vanox ZMTI in a variety of elastomer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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